Cas no 127828-88-0 (2-(1-Oxo-4-phenylphthalazin-2(1H)-yl)acetic acid)

• Product Name: 2-(1-Oxo-4-phenylphthalazin-2(1H)-yl)acetic acid
• CAS No: 127828-88-0
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• MDL: MFCD00227458
• CID: 1069954
• Update Time: 2025-07-30

2-(1-Oxo-4-phenylphthalazin-2(1H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Oxo-4-phenylphthalazin-2(1H)-yl)acetic acid
• (1-Oxo-4-phenylphthalazin-2(1H)-yl)acetic acid
• (1-oxo-4-phenylphthalazin-2(1H)-yl)acetic acid(SALTDATA: 0.7H2O)
• (1-Oxo-4-phenyl-1H-phthalazin-2-yl)-acetic acid
• 2-Carboxymethyl-4-phenyl-1,2-dihydro-1-oxo-phthalazine
• AC1LGDAV
• AC1Q75WE
• Oprea1_322076
• Oprea1_637710
• ALINDA 14377
• (1-oxo-4-phenyl-2(1H)-phthalazinyl)acetic acid
• (1-oxo-4-phenylphthalazin-2(1H)-yl)acetic acid 0.7H2O

• MDL： MFCD00227458
• Inchi： 1S/C16H12N2O3/c19-14(20)10-18-16(21)13-9-5-4-8-12(13)15(17-18)11-6-2-1-3-7-11/h1-9H,10H2,(H,19,20)
• InChI Key： GYXUGIHFRFKEMD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=CC=2)=NN1CC(=O)O

Computed Properties

• Exact Mass: 280.08486
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 69.97